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Compound of Interest

Compound Name: Thiophene-2-ethylamine

Cat. No.: B7724666

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Thiophene-2-ethylamine, a versatile heterocyclic amine of significant interest in medicinal
chemistry and materials science. This document offers a detailed summary of its boiling point
and density, complete with representative experimental protocols for their determination.
Furthermore, a logical workflow for a common application of this compound, the
functionalization of multi-walled carbon nanotubes, is visually represented.

Core Physical Properties of Thiophene-2-ethylamine

Thiophene-2-ethylamine is a colorless to pale yellow liquid with a chemical formula of
CeHoNS.[1] It is recognized as a valuable building block in the synthesis of various
pharmaceuticals and agrochemicals. The physical characteristics of this compound are crucial
for its handling, reaction optimization, and application development.

The key physical properties of Thiophene-2-ethylamine are summarized in the table below:
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Physical Property Value Conditions

Boiling Point 200-201 °C[2][3][41I5] at 750 mmHg

201-202 °C[6]

Density 1.087 g/mL[2][3][4][5] at 25 °C

1.08 - 1.09 g/cm? at15°C

Experimental Protocols for Physical Property
Determination

The following sections detail representative methodologies for the experimental determination
of the boiling point and density of organic liquids such as Thiophene-2-ethylamine.

Boiling Point Determination by the Capillary Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and efficient method for determining the boiling point of a small quantity of
liquid is the capillary tube method.

Materials:

Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Sample of Thiophene-2-ethylamine

Heat source (e.g., Bunsen burner or heating mantle)
Procedure:

o A small amount of Thiophene-2-ethylamine is placed into the fusion tube.
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A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
liquid.

The fusion tube is attached to a thermometer, ensuring the bottom of the tube is level with
the thermometer bulb.

The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.qg.,
mineral oil) or an aluminum heating block.

The apparatus is heated slowly and uniformly.
As the temperature rises, air trapped in the capillary tube will slowly escape.

When the boiling point of the liquid is reached, a rapid and continuous stream of bubbles will
emerge from the open end of the capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Density Determination by the Pychometer Method

The density of a substance is its mass per unit volume. A pycnometer, a flask with a specific,

accurately known volume, is commonly used for the precise determination of the density of

liquids.

Materials:

Pycnometer (specific gravity bottle)
Analytical balance

Thermometer

Sample of Thiophene-2-ethylamine

Distilled water
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» Acetone (for cleaning and drying)

Procedure:

The pycnometer is thoroughly cleaned with distilled water, then acetone, and dried
completely.

e The mass of the empty, dry pychometer (m1) is accurately measured using an analytical
balance.

e The pycnometer is filled with distilled water of a known temperature, ensuring no air bubbles
are trapped. The stopper is inserted, and any excess water is carefully wiped from the
outside.

e The mass of the pycnometer filled with water (mz) is measured.
e The pycnometer is emptied, cleaned, and thoroughly dried.

e The pycnometer is then filled with Thiophene-2-ethylamine at the same temperature as the
water, and its mass (ms) is measured.

o The density of water (p_water) at the experimental temperature is obtained from standard
tables.

o The density of Thiophene-2-ethylamine (p_sample) is calculated using the following
formula:

p_sample =[(ms3 - m1) / (M2 - m1)] * p_water

Application Workflow: Functionalization of Multi-
Walled Carbon Nanotubes

Thiophene-2-ethylamine is utilized in materials science for the functionalization of multi-walled
carbon nanotubes (MWCNTS). This process modifies the surface properties of the nanotubes,
enhancing their dispersibility and allowing for further chemical modifications. A representative
workflow for the microwave-assisted functionalization of MWCNTSs is depicted below.
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Microwave-Assisted Functionalization of MWCNTSs.

This diagram illustrates a common multi-step process for the covalent functionalization of
MWCNTs. Initially, pristine MWCNTs undergo an acid treatment to introduce carboxylic acid
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groups onto their surface. These carboxylated nanotubes are then activated, typically by
conversion to acyl chlorides, to enhance their reactivity. The subsequent reaction with
Thiophene-2-ethylamine, often accelerated by microwave irradiation, results in the formation
of amide linkages, covalently attaching the thiophene moiety to the nanotube surface. Each
chemical transformation is followed by washing and drying steps to purify the intermediate and
final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7724666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

